Cas no 2111038-75-4 (2-(5-Methylthiazole-4-carboxamido)cyclopentane-1-carboxylic acid)

2-(5-Methylthiazole-4-carboxamido)cyclopentane-1-carboxylic acid is a specialized heterocyclic compound featuring a cyclopentane backbone functionalized with a thiazole carboxamide moiety. Its unique structure makes it valuable in medicinal chemistry and pharmaceutical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of both carboxylic acid and amide groups enhances its reactivity, enabling versatile derivatization for drug development. The methyl-substituted thiazole ring contributes to its stability and potential pharmacological properties. This compound is particularly useful in designing enzyme inhibitors or receptor modulators due to its rigid, conformationally constrained scaffold. It is typically handled under controlled conditions due to its sensitivity.

2-(5-Methylthiazole-4-carboxamido)cyclopentane-1-carboxylic acid structure

2111038-75-4 structure

Product Name:2-(5-Methylthiazole-4-carboxamido)cyclopentane-1-carboxylic acid

CAS No:2111038-75-4

MF:C₁₁H₁₄N₂O₃S

MW:254.305461406708

CID:6625778

PubChem ID:168490266

Update Time:2025-10-28

2-(5-Methylthiazole-4-carboxamido)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-[[(5-Methyl-4-thiazolyl)carbonyl]amino]cyclopentanecarboxylic acid
- 2-(5-Methylthiazole-4-carboxamido)cyclopentane-1-carboxylic acid
- 2111038-75-4
- G67930
- 2-(5-methyl-1,3-thiazole-4-amido)cyclopentane-1-carboxylic acid
- Inchi： 1S/C11H14N2O3S/c1-6-9(12-5-17-6)10(14)13-8-4-2-3-7(8)11(15)16/h5,7-8H,2-4H2,1H3,(H,13,14)(H,15,16)
- InChI Key： YRHKQPXPYMGEOQ-UHFFFAOYSA-N
- SMILES： C1(C(O)=O)CCCC1NC(C1=C(C)SC=N1)=O

Computed Properties

Exact Mass: 254.07251349g/mol
Monoisotopic Mass: 254.07251349g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 324
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 108Å²

Experimental Properties

Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 502.0±50.0 °C(Predicted)
pka: 4.29±0.40(Predicted)

2-(5-Methylthiazole-4-carboxamido)cyclopentane-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A2272052-50mg	2-(5-Methylthiazole-4-carboxamido)cyclopentane-1-carboxylic acid	2111038-75-4	95%	50mg	$167.0	2024-07-28
Ambeed	A2272052-100mg	2-(5-Methylthiazole-4-carboxamido)cyclopentane-1-carboxylic acid	2111038-75-4	95%	100mg	$294.0	2024-07-28
Ambeed	A2272052-250mg	2-(5-Methylthiazole-4-carboxamido)cyclopentane-1-carboxylic acid	2111038-75-4	95%	250mg	$479.0	2024-07-28
Ambeed	A2272052-1g	2-(5-Methylthiazole-4-carboxamido)cyclopentane-1-carboxylic acid	2111038-75-4	95%	1g	$1349.0	2024-07-28
abcr	AB633438-250mg	2-(5-Methylthiazole-4-carboxamido)cyclopentane-1-carboxylic acid; .	2111038-75-4		250mg	€778.00	2025-04-20

2-(5-Methylthiazole-4-carboxamido)cyclopentane-1-carboxylic acid Related Literature

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Additional information on 2-(5-Methylthiazole-4-carboxamido)cyclopentane-1-carboxylic acid

Comprehensive Overview of 2-(5-Methylthiazole-4-carboxamido)cyclopentane-1-carboxylic acid (CAS No. 2111038-75-4)

In the realm of organic chemistry and pharmaceutical research, 2-(5-Methylthiazole-4-carboxamido)cyclopentane-1-carboxylic acid (CAS No. 2111038-75-4) has emerged as a compound of significant interest. This molecule, characterized by its unique thiazole and cyclopentane structural motifs, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its carboxamido and carboxylic acid functional groups, which offer versatile reactivity for further derivatization.

The compound’s IUPAC name and CAS registry number (2111038-75-4) are critical identifiers for precise scientific communication. Its molecular structure combines a 5-methylthiazole ring with a cyclopentane backbone, making it a hybrid scaffold with potential bioactivity. Recent studies highlight its relevance in targeting enzyme inhibition and receptor modulation, aligning with trends in precision medicine and personalized therapeutics.

One of the most searched questions in AI-driven drug discovery platforms is: *"How do thiazole derivatives contribute to modern pharmacology?"* This compound exemplifies the answer, as thiazole rings are known for their presence in FDA-approved drugs, such as antibiotics and antivirals. The methylthiazole moiety in 2-(5-Methylthiazole-4-carboxamido)cyclopentane-1-carboxylic acid enhances its metabolic stability, a hot topic in ADME optimization (Absorption, Distribution, Metabolism, Excretion).

From a synthetic chemistry perspective, this compound’s carboxylic acid group allows for easy conjugation with other molecules, a feature highly valued in prodrug design and bioconjugation. Its cyclopentane core also contributes to conformational rigidity, a desirable trait in ligand-receptor interactions. These attributes make it a candidate for high-throughput screening (HTS) libraries, a trending focus in AI-augmented research.

Environmental and green chemistry considerations are another area where this compound garners attention. Researchers are exploring sustainable synthesis routes for 2-(5-Methylthiazole-4-carboxamido)cyclopentane-1-carboxylic acid to minimize waste and energy consumption. This aligns with global demands for eco-friendly pharmaceutical manufacturing, a frequently searched topic in academic and industrial circles.

In summary, 2-(5-Methylthiazole-4-carboxamido)cyclopentane-1-carboxylic acid (CAS No. 2111038-75-4) represents a multifaceted compound with promising applications in drug development, material science, and sustainable chemistry. Its structural features and functional groups position it as a valuable building block for future innovations, resonating with current trends in biomedical research and AI-driven discovery.